Synthesis of a silicon-containing analogue of chloramphenicol

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000249

Abstract

A silicon-containing analogue of chloramphenicol, 2-dichloroacetamido-1-(p-trimethylsilylphenyl)propan-1,3-diol, has been prepared from p-trimethylsilylbenzaldehyde by condensation with glycine, reduction of p-trimethylsilyl-phenylserine to 2-amino-1-(p-trimethylsilylphenyl)propan-1,3-diol, and dichloroacetylation. The chloramphenicol analogue has the threo configuration.

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